Cas no 2503205-40-9 (Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1))

• Product Name: Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1)
• CAS No: 2503205-40-9
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 5884234
• PubChem ID: 135323709
• Update Time: 2025-05-22

Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1)
• 2503205-40-9
• SCHEMBL20494062
• EN300-7435096
• 2-(methoxymethyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C5H11NO.ClH/c1-7-3-4-2-5(4)6;/h4-5H,2-3,6H2,1H3;1H
• InChI Key： XUTCYFBSBIHIPX-UHFFFAOYSA-N
• SMILES： C(C1CC1N)OC.Cl

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1)

Recent Advances in Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) (CAS: 2503205-40-9) Research

Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) (CAS: 2503205-40-9) is a chemically modified cyclopropanamine derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane ring and methoxymethyl substitution, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The study demonstrated that Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) exhibits selective inhibition of MAO-B with an IC50 value of 0.8 μM, suggesting its potential as a neuroprotective agent. Furthermore, molecular docking simulations revealed strong interactions with the enzyme's active site, providing a structural basis for its inhibitory activity.

In addition to its CNS applications, this compound has also been investigated for its antimicrobial properties. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings underscore its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

The synthesis and optimization of Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) have also been areas of active research. A recent patent (WO2023124567) describes an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to develop this compound into a commercial drug candidate. The patent also covers various pharmaceutical formulations, including oral tablets and injectable solutions, tailored to different therapeutic needs.

Despite these promising developments, challenges remain in the clinical translation of Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1). Pharmacokinetic studies indicate that while the compound exhibits good absorption and distribution, its metabolism and elimination pathways require further optimization to enhance its therapeutic index. Ongoing preclinical trials are investigating structural analogs to improve these properties while maintaining the compound's biological activity. Researchers are also exploring combination therapies to maximize its efficacy and minimize potential side effects.

In conclusion, Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1) (CAS: 2503205-40-9) represents a versatile and promising compound in the field of medicinal chemistry. Its dual applications in neurodegenerative diseases and antimicrobial therapy, coupled with recent advancements in synthesis and formulation, position it as a strong candidate for future drug development. Continued research efforts will be crucial in addressing the remaining challenges and unlocking its full therapeutic potential.